Cas no 1849358-51-5 ((6,6-dimethyltetrahydro-2H-pyran-2-yl)methanol)

(6,6-Dimethyltetrahydro-2H-pyran-2-yl)methanol is a cyclic ether alcohol characterized by its stable tetrahydropyran ring structure with two methyl groups at the 6-position. This compound is valued for its versatility as a chiral building block in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. The presence of the hydroxymethyl group enhances its reactivity for further functionalization, while the steric hindrance from the dimethyl substitution contributes to improved selectivity in stereocontrolled reactions. Its rigid ring structure also imparts stability, making it suitable for use in demanding synthetic conditions. The compound is typically handled under inert conditions due to its alcohol functionality.
(6,6-dimethyltetrahydro-2H-pyran-2-yl)methanol structure
1849358-51-5 structure
Product Name:(6,6-dimethyltetrahydro-2H-pyran-2-yl)methanol
CAS No:1849358-51-5
MF:C8H16O2
MW:144.211442947388
MDL:MFCD26131217
CID:5094921
PubChem ID:57000651
Update Time:2026-03-02

(6,6-dimethyltetrahydro-2H-pyran-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-methanol, tetrahydro-6,6-dimethyl-
    • (6,6-dimethyltetrahydro-2H-pyran-2-yl)methanol
    • MDL: MFCD26131217
    • Inchi: 1S/C8H16O2/c1-8(2)5-3-4-7(6-9)10-8/h7,9H,3-6H2,1-2H3
    • InChI Key: NYJHLGATPHUSKO-UHFFFAOYSA-N
    • SMILES: C1(CO)OC(C)(C)CCC1

Computed Properties

  • Exact Mass: 144.115029749g/mol
  • Monoisotopic Mass: 144.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 29.5Ų

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Additional information on (6,6-dimethyltetrahydro-2H-pyran-2-yl)methanol

Comprehensive Overview of (6,6-dimethyltetrahydro-2H-pyran-2-yl)methanol (CAS No. 1849358-51-5)

(6,6-dimethyltetrahydro-2H-pyran-2-yl)methanol, with the CAS number 1849358-51-5, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and fragrance industries. This compound, characterized by its unique tetrahydro-2H-pyran backbone and methanol functional group, is widely utilized as a key intermediate in synthetic chemistry. Its structural versatility makes it a valuable building block for the development of complex molecules, particularly in drug discovery and material science.

The growing interest in (6,6-dimethyltetrahydro-2H-pyran-2-yl)methanol is driven by its potential applications in sustainable chemistry and green synthesis. Researchers are increasingly exploring its role in catalytic processes and as a precursor for bio-based materials, aligning with the global shift toward environmentally friendly practices. The compound's CAS No. 1849358-51-5 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

One of the most discussed topics surrounding (6,6-dimethyltetrahydro-2H-pyran-2-yl)methanol is its compatibility with modern synthetic techniques, such as flow chemistry and microwave-assisted synthesis. These methods enhance the efficiency of producing derivatives, reducing waste and energy consumption—a critical consideration for industries aiming to meet sustainability goals. The compound's tetrahydro-2H-pyran core also contributes to its stability, making it suitable for long-term storage and transportation.

In the pharmaceutical sector, (6,6-dimethyltetrahydro-2H-pyran-2-yl)methanol is often investigated for its potential as a chiral auxiliary or a scaffold for bioactive molecules. Its methanol group allows for further functionalization, enabling the creation of targeted therapeutics with improved pharmacokinetic properties. This adaptability has led to its inclusion in numerous drug development pipelines, particularly for treatments addressing metabolic disorders and infectious diseases.

From an industrial perspective, the demand for CAS No. 1849358-51-5 is rising due to its utility in fragrance formulations. The compound's subtle yet distinct olfactory profile makes it a preferred choice for high-end perfumes and cosmetic products. Its stability under varying pH conditions further enhances its appeal for use in personal care applications.

As the scientific community continues to explore the potential of (6,6-dimethyltetrahydro-2H-pyran-2-yl)methanol, its role in advancing green chemistry and innovative drug design remains a focal point. With ongoing research and development, this compound is poised to play a pivotal role in shaping the future of synthetic organic chemistry and industrial applications.

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